Cas no 931-37-3 (3-Ethyl-1,4-dihydro-1,2,4-triazol-5-one)

• Product Name: 3-Ethyl-1,4-dihydro-1,2,4-triazol-5-one
• CAS No: 931-37-3
• MF: C₄H₇N₃O
• MW: 113.117880105972
• CID: 2951953
• PubChem ID: 135489810
• Update Time: 2025-04-21

3-Ethyl-1,4-dihydro-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 5-乙基-1,2-二二氢-1,2,4-三氮唑-3-酮
• NSC679482
• 3-ethyl-1,4-dihydro-1,2,4-triazol-5-one
• 5-ethyl-1,2-dihydro-1,2,4-triazol-3-one
• 5-ethyl-2,4-dihydro-[1,2,4]triazol-3-one
• 5-Ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one
• NCI60_028412
• AKOS026738319
• AKOS013059694
• NSC-679482
• 931-37-3
• SCHEMBL176272
• 5-Ethyl-1,2-dihydro-[1,2,4]triazol-3-one
• SCHEMBL10512741
• CHEMBL2007521
• DB-169004
• 3-Ethyl-1,4-dihydro-1,2,4-triazol-5-one

• Inchi： 1S/C4H7N3O/c1-2-3-5-4(8)7-6-3/h2H2,1H3,(H2,5,6,7,8)
• InChI Key： NSYKPXCGPMWPGL-UHFFFAOYSA-N
• SMILES： O=C1NN=C(CC)N1

Computed Properties

• Exact Mass: 113.058911855Da
• Monoisotopic Mass: 113.058911855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 53.5